Cas no 3478-90-8 (4,4'-Diphenylbenzophenone)

4,4'-Diphenylbenzophenone is a high-purity organic compound characterized by its rigid, conjugated aromatic structure. It serves as a key intermediate in the synthesis of advanced materials, including liquid crystals, polymers, and photoactive compounds. The compound's symmetrical biphenyl and benzophenone moieties contribute to its thermal stability and electronic properties, making it suitable for applications in optoelectronics and specialty coatings. Its well-defined molecular structure ensures consistent reactivity in cross-coupling and condensation reactions. With low solubility in polar solvents but good compatibility in organic matrices, it is particularly valued in research and industrial settings requiring precise control over molecular architecture.
4,4'-Diphenylbenzophenone structure
4,4'-Diphenylbenzophenone structure
Product Name:4,4'-Diphenylbenzophenone
CAS No:3478-90-8
MF:C25H18O
MW:334.409826755524
MDL:MFCD00016575
CID:84761
PubChem ID:228453
Update Time:2025-06-08

4,4'-Diphenylbenzophenone Chemical and Physical Properties

Names and Identifiers

    • 4,4'-Diphenylbenzophenone
    • bis(4-phenylphenyl)methanone
    • 4,4'-Diphenyl-benzophenon
    • 4-Biphenylyl ketone
    • bis(biphenyl-4-yl)methanone
    • BIS(BIPHENYLYL) KETONE
    • Bis-diphenylyl-keton
    • di4-phenylphenyl ketone
    • dibiphenyl-4-ylmethanone
    • Dibiphenylketon
    • 4,4'-Biphenylyl ketone
    • Bis(1,1'-biphenyl-4-yl)methanone
    • Di-4-biphenylyl ketone
    • NSC 21390
    • Di([1,1'-biphenyl]-4-yl)methanone
    • Bis(4-biphenylyl) ketone
    • AKOS024318974
    • Di(4-biphenylyl)methanone
    • SCHEMBL232724
    • di-4 -biphenylyl ketone
    • NSC21390
    • AS-14552
    • 4,4-Diphenylbenzophenone
    • N11968
    • 3478-90-8
    • Dibiphenyl-4-yl-methanone
    • MFCD00016575
    • DTXSID30281360
    • FT-0617100
    • SY101140
    • 4.4'-Diphenylbenzophenon
    • QRQHCGWCUVLPSQ-UHFFFAOYSA-N
    • NSC-21390
    • CS-0332699
    • BIS({[1,1'-BIPHENYL]-4-YL})METHANONE
    • MDL: MFCD00016575
    • Inchi: 1S/C25H18O/c26-25(23-15-11-21(12-16-23)19-7-3-1-4-8-19)24-17-13-22(14-18-24)20-9-5-2-6-10-20/h1-18H
    • InChI Key: QRQHCGWCUVLPSQ-UHFFFAOYSA-N
    • SMILES: O=C(C1C=CC(=CC=1)C1C=CC=CC=1)C1C=CC(=CC=1)C1C=CC=CC=1
    • BRN: 1885447

Computed Properties

  • Exact Mass: 334.13600
  • Monoisotopic Mass: 334.136
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 4
  • Complexity: 387
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 6.5
  • Topological Polar Surface Area: 17.1A^2

Experimental Properties

  • Color/Form: White solid
  • Density: 1.121±0.06 g/cm3 (20 ºC 760 Torr),
  • Melting Point: 236 ºC
  • Boiling Point: 523.7 °C at 760 mmHg
  • Flash Point: 229.7 °C
  • Refractive Index: 1.623
  • Solubility: Insuluble (1.1E-4 g/L) (25 ºC),
  • PSA: 17.07000
  • LogP: 6.25160
  • Solubility: Insoluble

4,4'-Diphenylbenzophenone Security Information

4,4'-Diphenylbenzophenone Customs Data

  • HS CODE:2914399090
  • Customs Data:

    China Customs Code:

    2914399090

    Overview:

    2914399090. Other aromatic ketones without other oxygen-containing groups. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:5.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, Acetone declared packaging

    Summary:

    2914399090. other aromatic ketones without other oxygen function. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:5.5%. General tariff:30.0%

4,4'-Diphenylbenzophenone Pricemore >>

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